Diethyl Phthalate

• CAS No.: 84-66-2
• Product Name: Diethyl Phthalate
• Molecular Formula: C6H4(COOC2H5)2; C12H14O4; C12H14O4
• Molecular Weight: 222.24 g/mol
• IUPAC Name: diethyl benzene-1,2-dicarboxylate
• Standard InChI: InChI=1S/C12H14O4/c1-3-15-11(13)9-7-5-6-8-10(9)12(14)16-4-2/h5-8H,3-4H2,1-2H3
• Standard InChIKey: FLKPEMZONWLCSK-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=CC=C1C(=O)OCC
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1C(=O)OCC
• Boiling Point: 568 °F at 760 mm Hg (NTP, 1992); 295.0 °C; 295 °C; 563°F
• Colorform: Colorless oily liquid; Colorless to water-white, oily liquid.
• Density: 1.12 at 68 °F (USCG, 1999); 1.120 at 25 °C/25 °C; Relative density (water = 1): 1.1; 1.12
• Flash Point: 284 °F (NTP, 1992); 322 °F (161 °C) (Open cup); 117 °C c.c.; 284°F; (oc) 322°F
• Melting Point: 27 °F (NTP, 1992); -40.5 °C; -67 - -44 °C; -41°F
• Physical Description: Diethyl phthalate appears as a clear, colorless liquid without significant odor. More dense than water and insoluble in water. Hence sinks in water. Primary hazard is to the environment. Spread to the environment should be immediately stopped. Easily penetrates soil, contaminates groundwater and nearby waterways. Flash point 325°F. Severely irritates eyes and mildly irritates skin. Used in the manufacture of perfumes, plastics, mosquito repellents and many other products.; Liquid; COLOURLESS OILY LIQUID.; Colorless to water-white, oily liquid with a very slight, aromatic odor.; Colorless to water-white, oily liquid with a very slight, aromatic odor. [pesticide]
• Description: Diethyl phthalate appears as a clear, colorless liquid without significant odor. More dense than water and insoluble in water. Hence sinks in water. Primary hazard is to the environment. Spread to the environment should be immediately stopped. Easily penetrates soil, contaminates groundwater and nearby waterways. Flash point 325°F. Severely irritates eyes and mildly irritates skin. Used in the manufacture of perfumes, plastics, mosquito repellents and many other products.; Diethyl phthalate is a colorless liquid that has a bitter, disagreeable taste. This synthetic substance is commonly used to make plastics more flexible. Products in which it is found include toothbrushes, automobile parts, tools, toys, and food packaging. Diethyl phthalate can be released fairly easily from these products, as it is not part of the chain of chemicals (polymers) that makes up the plastic. Diethyl phthalate is also used in cosmetics, insecticides, and aspirin.; Diethyl phthalate is the diethyl ester of benzene-1,2-dicarboxylic acid. It has a role as a teratogenic agent, a neurotoxin and a plasticiser. It is a phthalate ester, a diester and an ethyl ester.
• Shelf Life: STABLE TO LIGHT
• Solubility: less than 1 mg/mL at 66° F (NTP, 1992); 0.00 M; Miscible with ethanol, ethyl ether. Soluble in acetone, benzene, carbon tetrachloride; MISCIBLE WITH VEGETABLE OILS; Miscible with alcohols, ketones, esters, aromatic hydrocarbons; partly miscible with aliphatic solvents; Miscible with many organic solvents; In water, 1,080 mg/L at 25 °C; Solubility in water at 25 °C: none; (77°F): 0.1%
• Synonyms: 1,2-Benzenedicarboxylic Acid 1,2-Diethyl Ester; 1,2-Benzenedicarboxylic Acid Diethyl Ester; Phthalic Acid Diethyl Ester; Anozol; DEP; Diethyl 1,2-Benzenedicarboxylate; Diethyl Phthalate; Ethyl Phthalate; NSC 8905; Neantine; Palatinol A; Phthalol; Pla
• Vapor Density: 7.66 (NTP, 1992) (Relative to Air); Relative vapor density (air = 1): 7.7; 7.66
• Vapor Pressure: 1 mm Hg at 227.8 °F ; 5 mm Hg at 285.3° F (NTP, 1992); 0.00 mmHg; 2.1X10-3 mm Hg at 25 °C; 0.002 mmHg; (77°F): 0.002 mmHg
• PubChem Compound: 6781
• Last Modified: Nov 11 2021